N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride

• IUPAC Name: N-[[3-[(2-fluorophenyl)methoxy]phenyl]methyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C17H20FNO2.ClH/c1-20-10-9-19-12-14-5-4-7-16(11-14)21-13-15-6-2-3-8-17(15)18;/h2-8,11,19H,9-10,12-13H2,1H3;1H
• InChI Key: WEVJARXENVOMPD-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC(=CC=C1)OCC2=CC=CC=C2F.Cl
• Molecular Formula: C17H21ClFNO2
• Molecular Weight: 325.8 g/mol

Description

N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride, commonly known as FBA, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in research. FBA is a selective agonist for the trace amine-associated receptor 1 (TAAR1), which is a G protein-coupled receptor (GPCR) expressed in the brain and other tissues. The TAAR1 receptor has been implicated in several physiological and pathological processes, including mood regulation, addiction, and schizophrenia.

Mechanism of Action

FBA is a selective agonist for the N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride receptor, which is a GPCR that is expressed in the brain and other tissues. Activation of N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride by FBA leads to the activation of downstream signaling pathways, including the activation of adenylyl cyclase and the subsequent increase in cyclic adenosine monophosphate (cAMP) levels. This, in turn, leads to the activation of protein kinase A (PKA) and the phosphorylation of various downstream targets. The exact mechanism by which N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride activation leads to the effects observed in scientific research is still not fully understood and is an area of active investigation.
Biochemical and Physiological Effects:
Activation of the N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride receptor by FBA has been shown to have several biochemical and physiological effects. In the brain, N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride activation has been shown to regulate dopamine release and uptake, which has implications for mood regulation and addiction. FBA has also been shown to have potential applications in the treatment of obesity and metabolic disorders, as N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride has been implicated in the regulation of energy homeostasis. In addition, FBA has been shown to have anti-inflammatory effects, which may have implications for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of FBA as a research tool is its selectivity for the N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride receptor. This allows researchers to study the effects of N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride activation without the confounding effects of other receptors. In addition, FBA is relatively easy to synthesize and purify, making it readily available for use in scientific research. However, one of the limitations of FBA is its potential toxicity, as it has been shown to be cytotoxic at high concentrations. This requires researchers to use caution when handling FBA and to use appropriate safety precautions.

Future Directions

There are several future directions for research on FBA and its applications. One area of active investigation is the role of N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride in the regulation of energy homeostasis and the potential applications of FBA in the treatment of obesity and metabolic disorders. Another area of interest is the potential use of FBA as a therapeutic agent for various inflammatory diseases. In addition, further research is needed to fully understand the mechanism of action of N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride and the downstream signaling pathways activated by FBA.

Synthesis Methods

FBA can be synthesized using a multi-step process that involves the reaction of 2-fluorobenzyl bromide with 3-hydroxybenzyl alcohol to form 3-[(2-fluorobenzyl)oxy]benzyl alcohol. This intermediate is then converted to the corresponding chloride using thionyl chloride. The final step involves the reaction of the chloride with 2-methoxyethanamine to form FBA hydrochloride. The purity of the compound can be confirmed using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

FBA has been used extensively in scientific research to study the function of the N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride receptor. One of the major applications of FBA is in the field of neuroscience, where it has been used to investigate the role of N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride in mood regulation, addiction, and schizophrenia. FBA has also been used to study the effects of N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride activation on dopamine release and uptake in the brain. In addition, FBA has been shown to have potential applications in the treatment of obesity and metabolic disorders, as N-{3-[(2-fluorobenzyl)oxy]benzyl}-2-methoxyethanamine hydrochloride has been implicated in the regulation of energy homeostasis.